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Disclaimer: The query "Ppm-18" is ambiguous. Scientific literature prominently features a

compound designated PPM-18, a novel analog of vitamin K with demonstrated anti-cancer

properties. In contrast, "Ppm-18" as a distinct protein phosphatase is not clearly defined in the

available research. The broader family of metal-dependent protein phosphatases is known as

the PPM family (or PP2C).[1][2] This guide will focus on the cellular targets and mechanisms of

the compound PPM-18, based on published research. A brief overview of the PPM

phosphatase family is provided for clarity.

Introduction to the PPM Phosphatase Family
The PPM (Protein Phosphatase, Magnesium/Manganese-dependent) family, also known as

PP2C, is a group of serine/threonine protein phosphatases.[1][3] These enzymes are

characterized by their requirement for metal ions (Mg²⁺ or Mn²⁺) for their catalytic activity.[3]

The PPM family is involved in a wide array of cellular processes, including the regulation of

stress-activated protein kinase (SAPK) pathways, cell cycle control, and DNA damage

response.[1][3] Notable members of this family include PPM1A (PP2Cα) and PPM1D (WIP1),

which have been implicated in various diseases, including cancer.[3][4]

The Compound PPM-18: A Novel Vitamin K Analog
PPM-18 is a recently identified analog of vitamin K.[5][6] Initially noted for its role in seizure

suppression, recent studies have unveiled its potent anti-cancer activities, particularly in the
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context of bladder cancer.[5][6] This guide delves into the cellular and molecular targets of the

compound PPM-18, summarizing the key findings, experimental approaches, and signaling

pathways involved.

Cellular Effects of PPM-18 in Bladder Cancer
PPM-18 has been shown to significantly inhibit the proliferation of bladder cancer cells and

induce programmed cell death through apoptosis.[5][6] Furthermore, it triggers autophagy, a

cellular process of self-digestion, which in this context, promotes apoptotic cell death.[5][6]

Quantitative Data on the Efficacy of PPM-18
The anti-cancer effects of PPM-18 have been quantified both in vitro and in vivo. The following

tables summarize the key data from studies on bladder cancer cell lines (T24 and EJ) and

xenograft models.

Table 1: In Vitro Cytotoxicity of PPM-18 on Bladder Cancer Cells

Cell Line IC₅₀ (µM) after 24h

T24 ~15

EJ ~15

Data extracted from dose-response curves presented in the source literature.[5]

Table 2: In Vivo Anti-tumor Efficacy of PPM-18 in a Bladder Cancer Xenograft Model

Treatment Group Dosage
Mean Tumor
Volume Reduction

Survival Rate

Control Vehicle - 14.3%

PPM-18 10 mg/kg Significant 85.7%

This table summarizes the reported outcomes of the in vivo study.[5]

Signaling Pathways Modulated by PPM-18
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The anti-cancer activity of PPM-18 is attributed to its ability to modulate several key signaling

pathways. The primary mechanism involves the generation of reactive oxygen species (ROS),

which subsequently activates AMP-activated protein kinase (AMPK) and represses the

PI3K/AKT/mTORC1 signaling cascade.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metal dependent protein phosphatase PPM family in cardiac health and diseases - PMC
[pmc.ncbi.nlm.nih.gov]

2. Metal-dependent protein phosphatase (PPM) family | Enzymes | IUPHAR/BPS Guide to
PHARMACOLOGY [guidetopharmacology.org]

3. phosphatome.net [phosphatome.net]

4. PPM1A is a RelA phosphatase with tumor suppressor-like activity - PMC
[pmc.ncbi.nlm.nih.gov]

5. PPM-18, an Analog of Vitamin K, Induces Autophagy and Apoptosis in Bladder Cancer
Cells Through ROS and AMPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

6. PPM-18, an Analog of Vitamin K, Induces Autophagy and Apoptosis in Bladder Cancer
Cells Through ROS and AMPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Cellular Targets of
PPM-18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680078#cellular-targets-of-ppm-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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